Cas no 14766-44-0 (1H-Pyrazole, 4-heptyl-)

• Product Name: 1H-Pyrazole, 4-heptyl-
• CAS No: 14766-44-0
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 218567
• PubChem ID: 3082073
• Update Time: 2025-04-19

1H-Pyrazole, 4-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-heptyl-
• 4-heptyl-1H-pyrazole
• 4-heptylpyrazole
• DTXSID10163771
• 14766-44-0

• Inchi： 1S/C10H18N2/c1-2-3-4-5-6-7-10-8-11-12-9-10/h8-9H,2-7H2,1H3,(H,11,12)
• InChI Key： OKWKXBNFKDGWDZ-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)CCCCCCC

Computed Properties

• Exact Mass: 165.13931
• Monoisotopic Mass: 166.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 0.942
• Boiling Point: 287°Cat760mmHg
• Flash Point: 119.9°C
• Refractive Index: 1.495
• PSA: 25.78